Cas no 2137090-18-5 (tert-butyl N-(1S)-1-(1-ethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(1-ethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate
• CAS No: 2137090-18-5
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 6271871
• PubChem ID: 165500269
• Update Time: 2025-06-13

tert-butyl N-(1S)-1-(1-ethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-1-(1-ethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate
• tert-butyl N-[(1S)-1-(1-ethyl-1H-pyrazol-4-yl)-3-oxopropyl]carbamate
• EN300-1164874
• 2137090-18-5

• Inchi： 1S/C13H21N3O3/c1-5-16-9-10(8-14-16)11(6-7-17)15-12(18)19-13(2,3)4/h7-9,11H,5-6H2,1-4H3,(H,15,18)/t11-/m0/s1
• InChI Key： AKQUVSMQCBEWHX-NSHDSACASA-N
• SMILES： O(C(N[C@@H](CC=O)C1C=NN(CC)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.15829154g/mol
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.2Ų

Additional information on tert-butyl N-(1S)-1-(1-ethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate

Professional Introduction to Compound with CAS No. 2137090-18-5 and Product Name: Tert-butyl N-(1S)-1-(1-ethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate

The compound with the CAS number 2137090-18-5 and the product name Tert-butyl N-(1S)-1-(1-ethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of specific functional groups, such as the tert-butyl carbamate moiety and the (1S)-configured ethyl-pyrazole ring, makes it a subject of considerable interest for researchers exploring novel therapeutic agents.

In recent years, there has been a growing emphasis on the development of chiral drugs, which are often more effective and have fewer side effects compared to their racemic counterparts. The (1S)-configuration of the ethyl-pyrazole ring in this compound is a testament to the growing trend towards enantioselective drug design. This configuration is particularly important in ensuring that the drug interacts selectively with biological targets, thereby enhancing its therapeutic efficacy.

The tert-butyl N-(1S)-1-(1-ethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate molecule incorporates several key structural features that contribute to its potential as a pharmacological agent. The pyrazole ring, known for its bioisosteric properties with piperazine, can enhance binding affinity to biological targets. Additionally, the carbamate group provides a versatile scaffold for further chemical modifications, allowing for the development of analogs with improved pharmacokinetic properties.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific derivative mentioned here, with its unique substitution pattern, is being investigated for its potential role in modulating enzyme activity and receptor binding. For instance, preliminary in vitro studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer.

The synthesis of such complex molecules requires meticulous attention to detail and advanced synthetic techniques. The preparation of Tert-butyl N-(1S)-1-(1-ethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate involves multiple steps, including chiral resolution, protection-deprotection strategies, and functional group transformations. The use of high-resolution chromatography and spectroscopic techniques ensures the purity and integrity of the final product.

One of the most intriguing aspects of this compound is its potential application in targeted drug delivery systems. The bulky tert-butyl group can serve as a steric anchor, facilitating targeted delivery to specific tissues or cells. This feature is particularly relevant in oncology, where precision delivery can minimize systemic side effects while maximizing therapeutic efficacy. Furthermore, the compound's solubility profile can be tailored through structural modifications to enhance bioavailability.

The field of drug discovery is constantly evolving, with new methodologies and technologies being developed to accelerate the identification and optimization of lead compounds. Computational modeling and high-throughput screening have become indispensable tools in modern pharmaceutical research. These approaches allow researchers to predict the binding affinity and pharmacokinetic properties of candidate compounds before they are synthesized, significantly reducing the time and cost associated with drug development.

In conclusion, Tert-butyl N-(1S)-1-(1-ethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate (CAS No. 2137090-18-5) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential applications in chiral drug design, targeted delivery systems, and modulating key biological pathways make it a subject of considerable interest. As research continues to uncover new therapeutic applications for pyrazole derivatives, compounds like this one are poised to play a significant role in the next generation of medicinal agents.